Cas no 2694732-67-5 (2,4-dichloro-N,5-dimethylaniline)

• Product Name: 2,4-dichloro-N,5-dimethylaniline
• CAS No: 2694732-67-5
• MF: C₈H₉Cl₂N
• MW: 190.069760084152
• MDL: MFCD33477640
• CID: 5613503
• PubChem ID: 165941248
• Update Time: 2025-05-23

2,4-dichloro-N,5-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,4-dichloro-N,5-dimethyl-
• 2694732-67-5
• 2,4-dichloro-N,5-dimethylaniline
• EN300-33048150

• MDL： MFCD33477640
• Inchi： 1S/C8H9Cl2N/c1-5-3-8(11-2)7(10)4-6(5)9/h3-4,11H,1-2H3
• InChI Key： IPRZLNIGOJLTQP-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)C=C1NC)Cl

Computed Properties

• Exact Mass: 189.0112047g/mol
• Monoisotopic Mass: 189.0112047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.275±0.06 g/cm3(Predicted)
• Boiling Point: 290.6±35.0 °C(Predicted)
• pka: 2.66±0.25(Predicted)

Additional information on 2,4-dichloro-N,5-dimethylaniline

2,4-Dichloro-N,5-Dimethylaniline: A Comprehensive Overview

2,4-Dichloro-N,5-dimethylaniline (CAS No. 2694732-67-5) is a versatile organic compound with significant applications in various industrial and chemical sectors. This compound is characterized by its unique structure, which includes a benzene ring substituted with two chlorine atoms at the 2 and 4 positions and an N-methyl group attached to the amino group at position 1. The presence of these substituents imparts distinct chemical properties that make it valuable in numerous reactions and processes.

The synthesis of 2,4-dichloro-N,5-dimethylaniline involves a series of carefully controlled steps to ensure high purity and stability. Recent advancements in synthetic methodologies have enabled the production of this compound with improved yield and reduced environmental impact. Researchers have explored the use of catalytic systems and green chemistry principles to optimize the synthesis process. For instance, studies have shown that the use of microwave-assisted synthesis can significantly accelerate the reaction while maintaining product quality.

One of the most notable applications of 2,4-dichloro-N,5-dimethylaniline is in the field of polymer chemistry. This compound serves as an effective monomer for the production of high-performance polymers with tailored properties. Its ability to undergo polymerization under mild conditions makes it ideal for applications in coatings, adhesives, and electronic materials. Recent research has highlighted its potential in the development of conductive polymers for use in flexible electronics and energy storage devices.

In addition to its role in polymer chemistry, 2,4-dichloro-N,5-dimethylaniline has found significant utility in pharmaceutical research. The compound's unique structure allows it to act as a building block for the synthesis of bioactive molecules with potential therapeutic applications. For example, studies have demonstrated its ability to inhibit certain enzymes associated with neurodegenerative diseases. This has led to increased interest in exploring its potential as a lead compound for drug development.

The environmental impact of 2,4-dichloro-N,5-dimethylaniline has also been a topic of recent research. Studies have focused on understanding its biodegradation pathways and assessing its toxicity to aquatic organisms. Findings indicate that under certain conditions, the compound can undergo rapid biodegradation, reducing its persistence in the environment. However, further research is needed to fully understand its long-term ecological effects.

From a commercial perspective, 2,4-dichloro-N,5-dimethylaniline is widely used as an intermediate in the production of agrochemicals and specialty chemicals. Its role as an intermediate is attributed to its ability to undergo various functional group transformations with high efficiency. Recent advancements in catalysis have enabled the development of more efficient routes for its conversion into valuable end products.

In conclusion, 2,4-dichloro-N,5-dimethylaniline (CAS No. 2694732-67-5) is a multifaceted compound with a wide range of applications across diverse industries. Its unique chemical properties and versatility make it an essential component in modern chemical synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in advancing technological and scientific progress.